2-Amino-2,5,5-trimethylhexanoic acid hydrochloride
Overview
Description
2-Amino-2,5,5-trimethylhexanoic acid hydrochloride is a chemical compound with the molecular formula C9H20ClNO2 . It has a molecular weight of 209.71 g/mol.
Molecular Structure Analysis
The molecular structure of this compound consists of 9 carbon atoms, 20 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 2 oxygen atoms .Scientific Research Applications
Chemical Synthesis and Polymer Industry
6-Aminohexanoic acid, a structurally similar compound to 2-Amino-2,5,5-trimethylhexanoic acid hydrochloride, plays a significant role in chemical synthesis, particularly in the production of modified peptides. It is also vital in the polyamide synthetic fibers industry, notably in the production of nylon. This application underlines the importance of such ω-amino acids in both biochemical processes and industrial manufacturing (Markowska, Markowski, & Jarocka-Karpowicz, 2021).
Biochemical and Pharmacological Studies
The study of various amino acids, including derivatives similar to this compound, has led to discoveries in lipid-lowering and antioxidant activities. For instance, 2-amino-5-hydroxyhexanoic acid, isolated from Crotalaria juncea, demonstrated significant lipid-lowering and antioxidant properties (Prasad et al., 2013).
Enzymatic Studies and Applications
Enzymes such as 6-aminohexanoic-acid-oligomer hydrolase have been extensively studied for their unique characteristics and applications. Such studies provide insights into the enzyme's activity on compounds structurally related to this compound. These enzymes have specific activation and inhibition characteristics, contributing to our understanding of biocatalysis and potential industrial applications (Kinoshita et al., 1981).
Solid-Phase Synthesis Applications
The development of derivatives of amino acids, including those structurally similar to this compound, has been instrumental in solid-phase synthesis techniques. For example, the synthesis of peptides using derivatives of 2-amino-6-mercaptohexanoic acid showcases the versatility of these compounds in complex biochemical syntheses (Adeva et al., 1995).
Natural Products and Fungal Studies
Research on natural products has uncovered various amino acids, including derivatives with structural similarities to this compound. These studies, particularly in fungal biochemistry, have led to the discovery and characterization of new amino acids, enhancing our understanding of natural bioactive compounds (Niimura & Hatanaka, 1974).
Safety and Hazards
Properties
IUPAC Name |
2-amino-2,5,5-trimethylhexanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO2.ClH/c1-8(2,3)5-6-9(4,10)7(11)12;/h5-6,10H2,1-4H3,(H,11,12);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFAWNRGHTYKWFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CCC(C)(C(=O)O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1803596-37-3 |
Source
|
| Record name | 2-amino-2,5,5-trimethylhexanoic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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